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Isopyrazam Efficacy in Vegetable Crops

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopyrazam

CAS No.: 881685-58-1

Cat. No.: S659206

The table below summarizes the vegetable crop applications and target diseases for isopyrazam mentioned

in the search results.

Crop Target Pathogens/Diseases Key Insights on Efficacy
Tomatoes Late blight (Phytophthora infestans)  --
[1]
Bell - [2]1[3] -
Peppers
Cucumbers Target spot (Corynespora Effective against a broad range of anamorphic

cassiicola); Powdery mildew [3] [4] fungi and selected ascomycetes [4].
Cantaloupes -- [2] [3] -

Potatoes Late blight (Phytophthora infestans)  --
[1]

Vegetables Powdery mildew [3] Considered a preferred solution due to broad-

spectrum efficacy; expanding applications in
specialty crops [5] [3].

Experimental Application Protocol
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The following workflow outlines a general approach for evaluating fungicide efficacy, based on standard
phytopathological practices. Specific parameters for isopyrazam (e.g., optimal concentration) should be

determined through preliminary range-finding experiments.
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1. Experimental Design

» Select formulated product
(e.g., Suspension Concentrate)
* Prepare serial dilutions
* Include untreated control

» Use calibrated sprayer
» Ensure uniform coverage
» Adhere to specified growth stage

» Apply pathogen post-treatment
» Use standardized spore suspension
» Maintain control humidity
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» Maintain disease-conducive conditions
» Monitor disease progression
* Record disease severity at intervals

 Calculate disease severity index
» Determine EC50 values if applicable
» Perform statistical analysis

Click to download full resolution via product page

Detailed Methodological Notes

¢ Formulation Selection: For experimental use, suspension concentrates (SC) are a common and
effective formulation for foliar application [3]. Technical-grade material may be required for creating
custom formulations.

e Application Best Practices: Applications are typically foliar. Field trials in 2024 demonstrated that
new microencapsulation technologies can extend residual activity and improve rainfastness, which
should be considered in protocol design [3].

¢ Inoculation and Assessment: For pathogens like Corynespora cassiicola (cucumber target spot),
standard practices involve preparing a spore suspension and applying it to plants maintained under
high humidity to promote infection [4]. The ECso (Effective Concentration for 50% inhibition) value
is a critical metric for quantifying fungicide sensitivity in vitro [6] [4].
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Resistance Management and Molecular Mechanisms

Isopyrazam is a succinate dehydrogenase inhibitor (SDHI) that disrupts fungal cellular respiration [3].
The primary resistance mechanism involves point mutations in the genes encoding the SDH enzyme subunits

(SdhB, SdhC, SdhD), which reduce the fungicide's binding affinity [6] [4].

The diagram below illustrates the resistance development mechanism and management strategy.
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Rotate with non-SDHI fungicides

(e.g., DMI, Qol)

Use pre-mixed combination products

Intensive SDHI Use

Selection Pressure

Resistant Mutants Emerge

Point Mutations in
SDHB, SDHC, or SDHD Genes

Reduced Binding Affinity
for SDHI Fungicides

Control Failure

Click to download full resolution via product page

Key Resistance Insights

¢ Resistance Risk: For Rhizoctonia solani, the resistance risk for isopyrazam is considered low to
moderate [6]. However, for other pathogens like Corynespora cassiicola, the risk for SDHIs, in
general, can be moderate to high [4].
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¢ Fitness Penalty: Laboratory-generated mutants of R. solani resistant to isopyrazam often show
reduced mycelial growth and pathogenicity, suggesting they may be less competitive in the field
without continuous fungicide pressure [6].

¢ Cross-Resistance: Positive cross-resistance is common among SDHI fungicides [4]. However, a
study on R. solani found no cross-resistance between isopyrazam and fungicides from different
groups (e.g., prochloraz (DMI), tebuconazole (DMI), azoxystrobin (Qol)) [6]. This supports the
strategy of rotating SDHIs with fungicides from different FRAC groups.

Research Gaps and Future Directions

o Data Availability: The current search results lack detailed, peer-reviewed efficacy data (e.g., EC50
values) for isopyrazam specifically on major vegetable crops and their key pathogens.

¢ Protocol Specificity: While general protocols can be inferred, establishing robust, crop- and
pathogen-specific application notes requires access to primary research literature and manufacturer's
technical guides.

¢ Recommendation: To acquire the precise data needed for drug development, | recommend you
consult specialized scientific databases like Google Scholar, Web of Science, or the Syngenta
product development literature directly, using more specific search terms such as "Isopyrazam in
vitro efficacy Alternaria solani" or "Syngenta isopyrazam technical manual".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Isopyrazam Efficacy in Vegetable Crops]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b659206#isopyrazam-efficacy-

vegetable-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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